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Compound of Interest

Compound Name: Goshuyuamide I

Cat. No.: B12375683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Goshuyuamide I, a natural product isolated from Evodia rutaecarpa. Based on available

literature, Goshuyuamide I is synonymous with Wuchuyuamide I. The structural elucidation of

this compound was achieved through a combination of spectroscopic techniques, including

Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass

Spectrometry (MS).

Chemical Structure
While the initial search for "Goshuyuamide I" did not directly yield its structure, subsequent

investigation revealed its likely identity as Wuchuyuamide I. The chemical structure of

Wuchuyuamide I should be confirmed from the primary literature that first reported its isolation

and characterization.

Spectroscopic Data
The following tables summarize the key spectroscopic data for Goshuyuamide I
(Wuchuyuamide I). This data is essential for the identification and characterization of the

compound. The specific values should be referenced from the primary publication: Wang, Q. Z.,

& Liang, J. Y. (2004). [Studies on the chemical constituents of Evodia rutaecarpa (Juss.)

Benth]. Yao xue xue bao = Acta pharmaceutica Sinica, 39(8), 605–608.[1]
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NMR Spectroscopic Data
Table 1: ¹H NMR Spectroscopic Data of Goshuyuamide I

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not available Data not available Data not available Data not available

... ... ... ...

Table 2: ¹³C NMR Spectroscopic Data of Goshuyuamide I

Chemical Shift (δ) ppm Carbon Type Assignment

Data not available Data not available Data not available

... ... ...

Infrared (IR) Spectroscopic Data
Table 3: IR Absorption Bands of Goshuyuamide I

Wavenumber (cm⁻¹) Functional Group Assignment

Data not available Data not available

... ...

Mass Spectrometry (MS) Data
Table 4: Mass Spectrometric Data of Goshuyuamide I

m/z Ion Type Assignment

Data not available Data not available Data not available

... ... ...
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Experimental Protocols
The following are generalized experimental protocols for the acquisition of spectroscopic data

for a natural product like Goshuyuamide I. The specific parameters and instruments used for

the characterization of Goshuyuamide I would be detailed in the primary literature.[1]

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A few milligrams of the purified Goshuyuamide I are dissolved in a

suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD).

Instrumentation: ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR

spectrometer (e.g., 400, 500, or 600 MHz).

Data Acquisition:

¹H NMR: Standard pulse sequences are used to acquire the proton spectrum. Chemical

shifts are reported in parts per million (ppm) relative to a residual solvent peak or an

internal standard (e.g., tetramethylsilane, TMS).

¹³C NMR: Proton-decoupled spectra are typically acquired to simplify the spectrum.

Chemical shifts are reported in ppm relative to the solvent peak. 2D NMR experiments

such as COSY, HSQC, and HMBC are often employed for complete structural assignment.

3.2. Infrared (IR) Spectroscopy

Sample Preparation: The sample can be prepared as a KBr pellet, a thin film on a salt plate

(e.g., NaCl or KBr), or dissolved in a suitable solvent.

Instrumentation: An FTIR (Fourier Transform Infrared) spectrometer is used to record the

spectrum.

Data Acquisition: The spectrum is typically recorded over a range of 4000-400 cm⁻¹. The

positions of the absorption bands are reported in wavenumbers (cm⁻¹).

3.3. Mass Spectrometry (MS)
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Instrumentation: A variety of mass spectrometers can be used, such as Electrospray

Ionization (ESI) or High-Resolution Mass Spectrometry (HRMS).

Data Acquisition: The instrument is calibrated, and the sample is introduced. The resulting

mass spectrum shows the mass-to-charge ratio (m/z) of the molecular ion and fragment

ions. HRMS provides a highly accurate mass measurement, which can be used to determine

the elemental composition of the molecule.

Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the spectroscopic analysis of a novel

natural product like Goshuyuamide I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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